Diclofenac-d4 Sodium Salt (phenyl-d4-acetic)
Diclofenac-d4 Sodium Salt (phenyl-d4-acetic)
One of the isotopic labelled form of Diclofenac sodium salt, which is an impurity of Aceclofenac.
Brand Name:
Vulcanchem
CAS No.:
154523-54-3
VCID:
VC0196407
InChI:
InChI=1S/C14H11Cl2NO2.Na/c15-10-5-3-6-11(16)14(10)17-12-7-2-1-4-9(12)8-13(18)19;/h1-7,17H,8H2,(H,18,19);/q;+1/p-1/i1D,2D,4D,7D;
SMILES:
C1=CC=C(C(=C1)CC(=O)[O-])NC2=C(C=CC=C2Cl)Cl.[Na+]
Molecular Formula:
C14H6D4Cl2NNaO2
Molecular Weight:
322.2 g/mol
Diclofenac-d4 Sodium Salt (phenyl-d4-acetic)
CAS No.: 154523-54-3
Labelled Products
VCID: VC0196407
Molecular Formula: C14H6D4Cl2NNaO2
Molecular Weight: 322.2 g/mol
Purity: 95% by HPLC; 98% atom D
| CAS No. | 154523-54-3 |
|---|---|
| Product Name | Diclofenac-d4 Sodium Salt (phenyl-d4-acetic) |
| Molecular Formula | C14H6D4Cl2NNaO2 |
| Molecular Weight | 322.2 g/mol |
| IUPAC Name | sodium;2-[2,3,4,5-tetradeuterio-6-(2,6-dichloroanilino)phenyl]acetate |
| Standard InChI | InChI=1S/C14H11Cl2NO2.Na/c15-10-5-3-6-11(16)14(10)17-12-7-2-1-4-9(12)8-13(18)19;/h1-7,17H,8H2,(H,18,19);/q;+1/p-1/i1D,2D,4D,7D; |
| Standard InChIKey | KPHWPUGNDIVLNH-QOJBZNDNSA-M |
| Isomeric SMILES | [2H]C1=C(C(=C(C(=C1[2H])CC(=O)[O-])NC2=C(C=CC=C2Cl)Cl)[2H])[2H].[Na+] |
| SMILES | C1=CC=C(C(=C1)CC(=O)[O-])NC2=C(C=CC=C2Cl)Cl.[Na+] |
| Canonical SMILES | C1=CC=C(C(=C1)CC(=O)[O-])NC2=C(C=CC=C2Cl)Cl.[Na+] |
| Description | One of the isotopic labelled form of Diclofenac sodium salt, which is an impurity of Aceclofenac. |
| Purity | 95% by HPLC; 98% atom D |
| Related CAS | 15307-79-6 (unlabelled) |
| Synonyms | 2-((2,6-Dichlorophenyl)aminobenzeneacetic Acid d4 |
| Tag | Diclofenac |
| PubChem Compound | 23700928 |
| Last Modified | Nov 12 2021 |
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